Nitrogen-doped fluorescent carbon dots used for the imaging and tracing of different cancer cells
RSC Advances Pub Date: 2019-08-12 DOI: 10.1039/C9RA03170G
Abstract
Here, we report the synthesis of nitrogen-doped fluorescent carbon (C) dots using a one-pot hydrothermal method. Transmission electron microscopy results reveal that the particle size of the nitrogen-doped C-dots is very small, with an average diameter of 4.6 nm. After being kept in water for 10 days, the nitrogen-doped C-dots can still dissolve well in the water, showing good stability and compatibility in aqueous solution. The fluorescence spectra show that the nitrogen-doped C-dots exhibit emission-tunable color from blue to green upon excitation from 230 to 520 nm. Cell tests show that the C-dots are low in cytotoxicity and can be used for imaging, detecting and tracing between hepatoma and HeLa cells, because hepatoma and HeLa cells show different sensitivity to different fluorescent colors pumped at different excitation wavelengths.
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